Cas no 65423-00-9 (1,2,5-Oxadiazole-3,4-dicarboxylic acid, dimethyl ester)

• Product Name: 1,2,5-Oxadiazole-3,4-dicarboxylic acid, dimethyl ester
• CAS No: 65423-00-9
• MF: C₆H₆N₂O₅
• MW: 186.12224149704
• CID: 4109206
• PubChem ID: 4913260
• Update Time: 2025-08-02

1,2,5-Oxadiazole-3,4-dicarboxylic acid, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3,4-dicarboxylic acid, dimethyl ester
• 1,2,5-Oxadiazole-3,4-dicarboxylic acid, 3,4-dimethyl ester
• 3,4-dimethyl 1,2,5-oxadiazole-3,4-dicarboxylate
• EN300-7492244
• DTXSID201193543
• 65423-00-9

• Inchi： 1S/C6H6N2O5/c1-11-5(9)3-4(6(10)12-2)8-13-7-3/h1-2H3
• InChI Key： UBMIEGARKVLESA-UHFFFAOYSA-N
• SMILES： O1N=C(C(OC)=O)C(C(OC)=O)=N1

Computed Properties

• Exact Mass: 186.02767130Da
• Monoisotopic Mass: 186.02767130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 91.5Ų